Cas no 1354651-34-5 (tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate)

• Product Name: tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate
• CAS No: 1354651-34-5
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• MDL: MFCD30499496
• CID: 5188923
• PubChem ID: 125528438
• Update Time: 2025-06-13

tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[4-(4-methylphenyl)-4-oxobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate

• MDL： MFCD30499496
• Inchi： 1S/C16H23NO3/c1-12-7-9-13(10-8-12)14(18)6-5-11-17-15(19)20-16(2,3)4/h7-10H,5-6,11H2,1-4H3,(H,17,19)
• InChI Key： CKAUQQKFIPAIRC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCC(C1=CC=C(C)C=C1)=O

Additional information on tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate

Professional Introduction to Compound with CAS No. 1354651-34-5 and Product Name: tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate

The compound with CAS No. 1354651-34-5 and the product name tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate moiety is particularly noteworthy, as it combines a carbamate group with a substituted aromatic ring, offering a versatile platform for further chemical modifications and biological evaluations.

In recent years, the exploration of novel carbamate-based compounds has been extensively studied for their pharmacological significance. The N-4-(4-methylphenyl)-4-oxobutylcarbamate segment of this molecule is particularly interesting because it incorporates a methyl-substituted phenyl ring, which can influence the compound's solubility, bioavailability, and interaction with biological targets. This feature makes it an attractive candidate for designing molecules with enhanced pharmacokinetic profiles. Additionally, the presence of a tert-butyl group at the carbamate position provides stability to the molecule while allowing for further derivatization, which is crucial in medicinal chemistry.

Current research in the field of chemical biology has highlighted the importance of structural diversity in drug discovery. The tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate compound exemplifies this principle by integrating multiple functional groups that can be tailored to interact with specific biological pathways. For instance, studies have shown that aromatic rings substituted with methyl groups can enhance binding affinity to certain enzymes and receptors. This observation has prompted researchers to explore derivatives of this compound as potential leads for treating various diseases, including neurological disorders and inflammatory conditions.

The synthesis of tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate involves a series of well-established organic reactions, including condensation reactions between carbamic acid derivatives and appropriate aldehydes or ketones. The tert-butyl group is typically introduced as a protecting group for the carbamate functionality, ensuring that subsequent reactions do not lead to unwanted side products. This synthetic approach underscores the compound's suitability for further chemical manipulation, allowing researchers to explore its potential in various biochemical assays.

One of the most compelling aspects of this compound is its potential application in drug development. The N-4-(4-methylphenyl)-4-oxobutylcarbamate moiety has been identified as a key pharmacophore in several bioactive molecules. For example, derivatives of this structure have shown promise in inhibiting enzymes involved in inflammation and pain signaling. These findings have prompted investigations into how modifications to the aromatic ring or the carbamate group can enhance therapeutic efficacy while minimizing off-target effects. Such studies are critical in developing drugs that are both effective and safe for clinical use.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into the binding mechanisms and have guided the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The versatility of tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate extends beyond its applications in drug development. It has also been explored as a tool compound in biochemical research, where it serves as a scaffold for studying enzyme kinetics and substrate specificity. For instance, researchers have used this compound to investigate how different substituents on the aromatic ring affect the activity of carboxylesterases and other hydrolases. Such studies contribute to our fundamental understanding of enzyme function and can inform the design of more effective enzyme inhibitors.

In conclusion, the compound with CAS No. 1354651-34-5 and its product name tert-butyl N-4-(4-methylphenyl)-4-oxobutylcarbamate represent a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset for both academic research and industrial development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in discovering new therapies and advancing our knowledge of molecular interactions.